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Compound of Interest

Methyl 1-
Compound Name: )
aminocyclopropanecarboxylate

Cat. No.: B1349330

Technical Support Center: Methyl 1-
aminocyclopropanecarboxylate

Welcome to the technical support center for Methyl 1-aminocyclopropanecarboxylate. This
resource is designed for researchers, scientists, and drug development professionals to
address common issues and ensure consistent, reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 1-aminocyclopropanecarboxylate and what is its primary application in
research?

Methyl 1-aminocyclopropanecarboxylate (also known as methyl-ACC or ACC methyl ester)
is a chemical compound commonly used in plant biology research. It is a structural analog of 1-
aminocyclopropane-1-carboxylic acid (ACC), which is the direct precursor to the plant hormone
ethylene. Its primary application is as an ethylene agonist, meaning it induces ethylene-like
responses in plants, such as changes in root and hypocotyl elongation, leaf senescence, and
fruit ripening.

Q2: Should | use Methyl 1-aminocyclopropanecarboxylate or its hydrochloride salt?
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Both the free base (CAS 72784-43-1) and the hydrochloride salt (CAS 72784-42-0) are
available. The hydrochloride salt is generally preferred for research applications due to its
higher water solubility and potentially greater stability as a solid.[1][2] For most experiments
involving aqueous solutions, the hydrochloride salt is more convenient.

Q3: How should | store Methyl 1-aminocyclopropanecarboxylate?

Proper storage is crucial for maintaining the compound's activity. Recommendations vary
slightly between suppliers, but the general consensus is to store it in a cool, dark, and dry
place. For long-term storage, keeping it in a freezer at -20°C in an inert atmosphere is
recommended.[3][4] For short-term storage, refrigeration at 2-8°C is also acceptable.[2]

Q4: How do | prepare a stock solution?

To prepare a stock solution, it is recommended to use the hydrochloride salt due to its better
solubility in water and methanol.[5]

e For aqueous solutions: Dissolve the hydrochloride salt in high-purity water (e.g., Milli-Q or
equivalent). Gentle warming or vortexing can aid dissolution.

e For non-aqueous solutions: The free base or hydrochloride salt can be dissolved in
methanol.

It is best practice to prepare fresh stock solutions for each experiment. If storage is necessary,
filter-sterilize the solution and store it in small aliquots at -20°C for a short period. Avoid
repeated freeze-thaw cycles.

Troubleshooting Inconsistent Experimental Results

Inconsistent results with Methyl 1-aminocyclopropanecarboxylate can often be traced back
to issues with compound stability, solution preparation, or the experimental setup.

Problem 1: No biological effect or weaker than expected effect.
This is one of the most common issues and can stem from several factors.

Troubleshooting Workflow for Weak or Absent Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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